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Compound of Interest

(38R)-3,5-dimethylmorpholine
Compound Name:

hydrochloride
CAS No.: 1542268-33-6
Cat. No.: B15050064

Get Quote

\ J

Technical Guide: Safety, Handling, and Toxicity of Dimethylmorpholine Hydrochloride

Executive Summary & Chemical Identity

Dimethylmorpholine Hydrochloride is a critical heterocyclic building block in pharmaceutical and
agrochemical development. While several isomers exist, 2,6-dimethylmorpholine hydrochloride
Is the most industrially significant, serving as the key intermediate for the antifungal drug
Amorolfine and the fungicide Fenpropimorph.

This guide provides a technical deep-dive into the safety profile, toxicological data, and
handling protocols for dimethylmorpholine hydrochloride, with a primary focus on the 2,6-
isomer (cis/trans mixture). It distinguishes critical differences between the volatile, corrosive
free base and the solid, irritant hydrochloride salt—a distinction often overlooked in generic
safety databases.

Chemical Identity Table
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2,6-Dimethylmorpholine 3,5-Dimethylmorpholine

Propert
perty HCI HCI

59229-60-6 (cis-isomer o
CAS Number 154596-17-5 (cis-isomer salt)
salt)141-91-3 (Free Base)

Six-membered ether/amine -~
) ) Methyls at 3,5 positions
Structure ring with methyls at 2,6 ) )
- (adjacent to Nitrogen).
positions.

White to off-white crystalline

Physical State ) White crystalline solid.
solid.
Molecular Weight 151.63 g/mol 151.63 g/mol
- Highly soluble in water, _
Solubility Soluble in water.
methanol.
Acidity (pKa) ~7.4 (Conjugate acid) ~7.0 (Conjugate acid)

Hazard Identification (GHS Classification)

Unlike its free base counterpart—which is a flammable liquid and corrosive—the hydrochloride
salt is a stable solid. However, it retains significant health hazards due to the amine
functionality and acidity upon hydrolysis.

GHS Label Elements (2,6-Dimethylmorpholine HCI)

 Signal Word:WARNING
o Pictograms:

o (Irritant/Harmful)

Hazard Statements (H-Codes)

e H302: Harmful if swallowed.[1][2]

e H315: Causes skin irritation.[3]
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e H319: Causes serious eye irritation.[3]
e H335: May cause respiratory irritation.[4]

» Note: Some high-purity grades may be classified as H314 (Causes severe skin burns)
depending on residual acidity. Always verify the specific lot SDS.

Precautionary Statements (P-Codes)
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/eye protection/face protection.[1][3][5]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][3][5]
Remove contact lenses if present and easy to do.[1][3][5] Continue rinsing.[3]

Toxicological Profile

The toxicity of dimethylmorpholine HCI is largely driven by the morpholine ring's metabolic fate
and the compound's local irritant properties.

Acute Toxicity Data

Data derived from free base equivalents adjusted for molecular weight.

Route Species Value (Approx.) Classification

Oral LD50 Rat 1,200 - 1,600 mg/kg Category 4 (Harmful)
Dermal LD50 Rabbit > 1,000 mg/kg Category 4 (Harmful)
Inhalation LC50 Rat SN;I determined for Likely Irritant (Dust)

Systemic & Chronic Effects

o Target Organs: Liver and Kidneys. Morpholine derivatives can undergo nitrosation in the
presence of nitrites (e.g., in the stomach) to form N-nitrosamines, which are potent
carcinogens. Strict separation from nitrosating agents is required.
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Genotoxicity: Generally negative in Ames tests (Salmonella typhimurium) without metabolic
activation.

Respiratory Sensitization: Prolonged inhalation of dust may cause "blue vision" (glaucopsia)
or halo vision, a temporary disturbance common with amine exposure, though less severe
than with volatile amines.

Technical Workflow: Neutralization & Free-Basing

In drug development, the HCI salt is often used for storage stability, but the free base is

required for nucleophilic substitution reactions. The following protocol ensures safe conversion

without generating runaway exotherms.

Protocol: Quantitative Generation of Free Base

Dissolution: Dissolve 10 mmol dimethylmorpholine HCI in minimal distilled water (approx. 5
mL).

Basification: Slowly add 20% NaOH solution dropwise at 0°C until pH > 12. Caution:
Exothermic.

Extraction: Extract the aqueous layer 3x with Dichloromethane (DCM) or Ethyl Acetate.

Drying: Dry combined organics over anhydrous

Concentration: Remove solvent under reduced pressure (keep bath < 40°C due to volatility
of the free base).

Visual Workflow: Salt-to-Base Conversion

Dimethylmorpholine HCI Dissolve in H20 Cool to 0°C Add 20% NaOH Extract w/ DCM Dry (Na2S04) & Rotary Evaporation Dimethylmorpholine
(Solid Salt) (Endothermic) (pH > 12, Exothermic) (3x) Filter (Bath < 40°C) (Free Base Liquid)

Click to download full resolution via product page
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Figure 1: Step-by-step neutralization workflow for converting the stable HCI salt into the
reactive free base amine.

Safe Handling & Emergency Procedures
Engineering Controls

e Solids (Salt): Handle in a Class Il Biological Safety Cabinet or chemical fume hood if fine
dust generation is expected.

 Liquids (Free Base):Mandatory fume hood use.[2] The free base has a flash point of ~41°C
(106°F) and is flammable.[4]

Personal Protective Equipment (PPE) Decision Tree

Handling Dimethylmorpholine

Physical State?

VAN

HCI Salt (Solid) Free Base (Liquid)

.,

PPE: Double Nitrile Gloves,
Chemical Splash Goggles,

PPE: Nitrile Gloves,

Ventilation:
Fume Hood REQUIRED

Lab Coat, Safety Glasses
(Dust Mask if open bench)

Face Shield (if pouring)

Click to download full resolution via product page

Figure 2: PPE selection logic based on the physical state of the compound.

Spill Cleanup Protocol

o Evacuate: If free base (liquid) is spilled, evacuate due to flammability. If salt (solid), isolation
is sufficient.
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» PPE: Don appropriate PPE (see Figure 2).

» Neutralization (Liquid Spills): Cover with weak acid (e.g., citric acid) to neutralize the amine,
then absorb with vermiculite.

e Collection (Solid Spills): Sweep up carefully to avoid dust generation. Do not use a vacuum
cleaner unless it is explosion-proof and HEPA-filtered.

o Disposal: Incineration in a licensed chemical waste facility. Code: Amine-containing organic
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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